Cas no 112959-01-0 (Trichorzianin B IIIc(9CI))

• Product name: Trichorzianin B IIIc(9CI)
• CAS No: 112959-01-0
• MF: C₉₁H₁₄₈N₂₂O₂₅
• MW: 1950.28124237061
• CID: 205026
• PubChem ID: 16131163

Trichorzianin B IIIc(9CI) Chemical and Physical Properties

Names and Identifiers

• Trichorzianin B IIIc(9CI)
• trichorzianine B
• (S)-2-De-L-proline-3-L-alanine-6-(2-methylalanine)-9-(2-methylalanine)-11-L-serine-17-L-isoleucine-18-L-glutamine-19-(N-(2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl)-L-alpha-glutamine)alamethian I
• Alamethian I, 2-de-L-proline-3-L-alanine-6-(2-methylalanine)-9-(2-methylalanine)-11-L-serine-17-L-isoleucine-18-L-glutamine-19-(N-(2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl)-L-alpha-glutamine)-, (S)-
• 112959-01-0

• Inchi： InChI=1S/C91H148N22O25/c1-26-47(6)65(74(129)99-55(33-36-61(92)117)69(124)98-56(35-38-63(119)120)68(123)97-52(43-114)41-51-42-94-54-31-28-27-30-53(51)54)104-79(134)85(12,13)109-75(130)64(46(4)5)103-73(128)60-32-29-39-113(60)83(138)91(24,25)108-72(127)58(40-45(2)3)100-70(125)59(44-115)102-78(133)87(16,17)111-82(137)90(22,23)112-81(136)89(20,21)107-71(126)57(34-37-62(93)118)101-77(132)86(14,15)110-80(135)88(18,19)106-67(122)49(8)95-66(121)48(7)96-76(131)84(10,11)105-50(9)116/h27-28,30-31,42,45-49,52,55-60,64-65,94,114-115H,26,29,32-41,43-44H2,1-25H3,(H2,92,117)(H2,93,118)(H,95,121)(H,96,131)(H,97,123)(H,98,124)(H,99,129)(H,100,125)(H,101,132)(H,102,133)(H,103,128)(H,104,134)(H,105,116)(H,106,122)(H,107,126)(H,108,127)(H,109,130)(H,110,135)(H,111,137)(H,112,136)(H,119,120)
• InChI Key： MTJOXVIDHVPJAI-UHFFFAOYSA-N
• SMILES： OC(CCC(C(NC(CC1=CNC2=CC=CC=C12)CO)=O)NC(C(NC(C(NC(C(NC(C(NC(C1CCCN1C(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(=O)C)(C)C)=O)C)=O)C)=O)(C)C)=O)(C)C)=O)CCC(=O)N)=O)(C)C)=O)(C)C)=O)(C)C)=O)CO)=O)CC(C)C)=O)(C)C)=O)=O)C(C)C)=O)(C)C)=O)C(CC)C)=O)CCC(=O)N)=O)=O

Computed Properties

• Exact Mass: 1948.09171
• Monoisotopic Mass: 1949.098598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 138
• Rotatable Bond Count: 54
• Complexity: 4450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 724
• XLogP3: -2

Experimental Properties

• PSA: 720.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides